Cas no 1877-73-2 (2-(3-nitrophenyl)acetic acid)

2-(3-nitrophenyl)acetic acid Properties

Names and Identifiers

• (3-Nitrophenyl)acetic acid
• 3-Nitrophenylacetic Acid
• (3-Nitrophenyl)aceti
• 2-(3-nitrophenyl)acetic acid
• m-Nitrophenylaceticacid
• 3-Nitrobenzeneacetic acid
• 3-nitrophenylethanoic acid
• Benzeneacetic acid,3-nitro
• m-nitrophenyl-acetic acid
• 3-nitro-benzeneacetic acid
• NSC 93911
• RARECHEM AL BO 0446
• 3-Nitrophenylessigsαure
• 3-nitro-benzeneaceticaci
• (m-nitrophenyl)-aceticaci
• (M-NITROPHENYL)ACETIC ACID
• m-Nitrobenzeneacetic acid.
• m-Nitrophenylacetic acid
• 3-nitrobenzeneaceticacid
• Benzeneacetic acid, 3-nitro-
• [3-Nitrophenyl]acetic acid
• 2-(3-nitrophenyl)aceticacid
• WUKHOVCMWXMOOA-UHFFFAOYSA-N
• MNP
• zlchem 744
• PubChem24117
• 1ai5
• ra
• 3-nitrophenylacetic acid
• 3-NITROPHENYLACETIC ACID
• A813173
• CHEMBL139020
• 2-(3-nitrophenyl)acetate;3-Nitrophenylacetic acid
• 3-Nitrophenylacetic acid, 99%
• 3-nitro phenyl acetic acid
• GS-3303
• InChI=1/C8H7NO4/c10-8(11)5-6-2-1-3-7(4-6)9(12)13/h1-4H,5H2,(H,10,11)
• NS00026136
• CS-W001143
• 3-nitrophenyl acetic acid
• (3-Nitro-phenyl)-acetic acid
• PB15594
• BRN 2050088
• (3-nitrophenyl)aceticacid
• PD004657
• m-Nitrophenyl acetic acid
• SY005215
• N0442
• J-505819
• AM20030231
• DB08193
• 1877-73-2
• NSC93911
• WUKHOVCMWXMOOA-UHFFFAOYSA-
• AKOS000112327
• MFCD00007278
• FT-0604719
• EN300-64075
• SCHEMBL14134783
• Q27097419
• 2-(3-nitro-phenyl)acetic acid
• NSC-93911
• EINECS 217-512-7
• Acetic acid, m-nitrophenyl-
• SCHEMBL296300
• CL8780
• DTXSID60172075
• CCRIS 2337
• ACETIC ACID, (m-NITROPHENYL)-
• Z285184614
• acetic acid, 2-(3-nitrophenyl)-
• STK450326
• DB-044648
• +Expand

• MDL： MFCD00007278
• InChIKey： WUKHOVCMWXMOOA-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO4/c10-8(11)5-6-2-1-3-7(4-6)9(12)13/h1-4H,5H2,(H,10,11)
• SMILES： O([H])C(C([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])[N+](=O)[O-])=O
• BRN： 2050088

Computed Properties

• Exact Mass: 181.037508g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 181.037508g/mol
• Monoisotopic Mass: 181.037508g/mol
• Topological Polar Surface Area: 83.1Ų
• Heavy Atom Count: 13
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 1.74510
• PSA: 83.12000
• Refractive Index: 1.5468 (estimate)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 373.8℃ at 760 mmHg
• Melting Point: 118.0 to 121.0 deg-C
• Flash Point: 169.8℃
• Color/Form: powder
• Solubility: Not determined
• pka: 3.97(at 25℃)
• Density: 1.4283 (rough estimate)

2-(3-nitrophenyl)acetic acid Security Information

• Symbol: GHS07
• RTECS：AJ1129900
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

2-(3-nitrophenyl)acetic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%